Cas no 1961-73-5 (D-Glycero-D-mannoheptose)
D-Glycero-D-mannoheptose Chemical and Physical Properties
Names and Identifiers
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- D-Glycero-D-mannoheptose
- D-GLYCERO-D-MANNOHEPTOSE,PALE YELLOW OIL
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- Inchi: 1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h1,3-7,9-14H,2H2/t3-,4-,5-,6-,7+/m1/s1
- InChI Key: YPZMPEPLWKRVLD-GKHCUFPYSA-N
- SMILES: O[C@@H]([C@@H]([C@@H](C=O)O)O)[C@@H]([C@@H](CO)O)O
D-Glycero-D-mannoheptose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G598490-1mg |
D-Glycero-D-mannoheptose |
1961-73-5 | 1mg |
$ 121.00 | 2023-09-07 | ||
| TRC | G598490-2mg |
D-Glycero-D-mannoheptose |
1961-73-5 | 2mg |
$ 224.00 | 2023-09-07 | ||
| TRC | G598490-5mg |
D-Glycero-D-mannoheptose |
1961-73-5 | 5mg |
$ 216.00 | 2023-09-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1606484-5mg |
(2S,3S,4R,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanal |
1961-73-5 | 98% | 5mg |
¥2538 | 2023-04-15 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-218027-5mg |
D-Glycero-D-mannoheptose, |
1961-73-5 | 5mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218027-5 mg |
D-Glycero-D-mannoheptose, |
1961-73-5 | 5mg |
¥2,708.00 | 2023-07-10 |
D-Glycero-D-mannoheptose Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on D-Glycero-D-mannoheptose
D-Glycero-D-Mannoheptose: A Comprehensive Overview
D-Glycero-D-mannoheptose, also known by its CAS number 1961-73-5, is a unique heptose sugar that has garnered significant attention in the fields of biochemistry and molecular biology. This compound is a seven-carbon sugar, classified under the category of aldonic acids, and plays a crucial role in various biological processes. Recent studies have highlighted its potential applications in drug development, food science, and biotechnology, making it a subject of intense research interest.
The chemical structure of D-Glycero-D-mannoheptose is characterized by its seven-carbon chain, with hydroxyl groups arranged in a specific stereochemical configuration. This configuration gives it distinct properties compared to other sugars, such as glucose or fructose. The compound exists in both its reduced (aldonic acid) and oxidized (uronic acid) forms, which influence its functional properties. Researchers have been particularly interested in how these structural variations affect its interactions with proteins and other biomolecules.
One of the most intriguing aspects of D-Glycero-D-mannoheptose is its role in carbohydrate metabolism. Studies have shown that this sugar is involved in the biosynthesis of certain glycolipids and glycoproteins, which are essential for cell membrane integrity and immune system function. Recent advancements in metabolic pathway analysis have revealed that D-Glycero-D-mannoheptose serves as a precursor for the synthesis of more complex carbohydrates, highlighting its importance in cellular processes.
In terms of applications, D-Glycero-D-mannoheptose has shown promise in the development of novel therapeutic agents. Its ability to modulate immune responses has led to investigations into its potential use in vaccines and immunotherapies. Additionally, this compound has been explored as a functional ingredient in the food industry, where it may contribute to improved product stability and shelf life.
Recent research has also focused on the enzymatic synthesis and modification of D-Glycero-D-mannoheptose, aiming to enhance its bioavailability and efficacy. Advances in biocatalysis have enabled the production of this sugar at an industrial scale, paving the way for its broader application across various industries. Furthermore, computational modeling techniques have been employed to predict the binding affinities of D-Glycero-D-mannoheptose with target proteins, providing valuable insights into its mechanism of action.
Despite its potential benefits, there are still challenges associated with the large-scale production and characterization of D-Glycero-D-mannoheptose. Researchers are actively working on optimizing fermentation processes and developing novel purification methods to address these issues. The integration of artificial intelligence and machine learning into sugar synthesis has also opened new avenues for improving yield and quality.
In conclusion, D-Glycero-D-mannoheptose (CAS No 1961-73-5) is a versatile compound with significant implications for both basic research and applied sciences. Its unique chemical properties, coupled with recent advancements in technology, position it as a key player in future innovations across multiple domains. As our understanding of this sugar deepens, it is likely to unlock even more opportunities for harnessing its potential in addressing global health and industrial challenges.